(2E)-2-[4-(difluoromethoxy)benzylidene]-7-methyl-N-(2-methylphenyl)-3-oxo-5-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• Molecular Formula: C29H23F2N3O3S
• Molecular Weight: 531.6 g/mol
• IUPAC Name: (2E)-2-[[4-(difluoromethoxy)phenyl]methylidene]-7-methyl-N-(2-methylphenyl)-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C29H23F2N3O3S/c1-17-8-6-7-11-22(17)33-26(35)24-18(2)32-29-34(25(24)20-9-4-3-5-10-20)27(36)23(38-29)16-19-12-14-21(15-13-19)37-28(30)31/h3-16,25,28H,1-2H3,(H,33,35)/b23-16+
• InChI Key: LTQYCTWOUGLQCW-XQNSMLJCSA-N
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)C2=C(N=C3N(C2C4=CC=CC=C4)C(=O)/C(=C\C5=CC=C(C=C5)OC(F)F)/S3)C
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=C(N=C3N(C2C4=CC=CC=C4)C(=O)C(=CC5=CC=C(C=C5)OC(F)F)S3)C

Description

• This compound is a complex heterocyclic molecule with a thiazolo-pyrimidine core. Its chemical structure consists of several functional groups, including a benzylidene moiety, a difluoromethoxy group, and a carboxamide.
• The compound’s IUPAC name is (2E)-2-[4-(difluoromethoxy)benzylidene]-7-methyl-N-(2-methylphenyl)-3-oxo-5-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide .
• It exhibits interesting pharmacological properties due to its unique structure.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One common approach is the condensation of appropriate starting materials, such as 2-aminothiazole, 2-methylbenzaldehyde, and 4-(difluoromethoxy)benzaldehyde.

Reaction Conditions: The reaction typically occurs under reflux conditions using suitable solvents (e.g., ethanol or acetonitrile) and acid catalysts (e.g., sulfuric acid).

Industrial Production: While industrial-scale production details are proprietary, laboratories can synthesize this compound using scalable methods.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The specific products depend on the reaction conditions and substituents. For example, reduction yields the corresponding alcohol, while substitution may lead to various derivatives.

Scientific Research Applications

Biology and Medicine: Investigations focus on its biological activity, potential as a drug candidate, and interactions with cellular targets.

Industry: The compound may find applications in materials science or as a starting point for designing new molecules.

Mechanism of Action

• The compound’s mechanism of action likely involves interactions with specific protein targets or cellular pathways. Further research is needed to elucidate this fully.

Comparison with Similar Compounds

Uniqueness: Its thiazolo-pyrimidine scaffold sets it apart from other compounds.

Similar Compounds: Some related compounds include thiazolo-pyrimidine derivatives with different substituents or variations in the benzylidene group.

Remember that this compound’s detailed properties and applications may vary based on ongoing research